Cas no 1244022-56-7 (Mono-POC Tenofovir 6-Isopropyl Carbamate(Mixture of Diastereomers))

Mono-POC Tenofovir 6-Isopropyl Carbamate(Mixture of Diastereomers) Properties

Names and Identifiers

• Mono-POC Tenofovir 6-Isopropyl Carbamate(Mixture of Diastereomers)
• [(2R)-1-[6-(propan-2-yloxycarbonylamino)purin-9-yl]propan-2-yl]oxymethyl-(propan-2-yloxycarbonyloxymethoxy)phosphinic acid
• Mono-POC Tenofovir 6
• Mono-POC Tenofovir 6-Isopropyl Carbamate (Mixture of Diastereomers)
• (8R)-9-(6-Isopropylaminocarbamate-9H-purin-9-yl)-5-hydroxy-8-methyl-2,4,7-trioxa-5-phosphanonanoic Acid 1-Methylethyl Ester 5-Oxide
• Tenofovir impurity K
• Tenofovir disoproxil fumarate impurity E
• Tenofovir disoproxil fumarate impurity E [WHO-IP]
• A899037
• (1-Methylethyl) (8R)-5-hydroxy-8-methyl-9-(6-(((1-methylethoxy)carbonyl)amino)-9H-purin-9-yl)-5-oxo-2,4,7-trioxa-5-lambda5-phosphanonanoate [WHO-IP]
• (1-METHYLETHYL) (8R)-5-HYDROXY-8-METHYL-9-(6-(((1-METHYLETHOXY)CARBONYL)AMINO)-9H-PURIN-9-YL)-5-OXO-2,4,7-TRIOXA-5-.LAMBDA.5-PHOSPHANONANOATE [WHO-IP]
• 1244022-56-7
• BNM443XH9I
• DTXSID40858143
• (1-METHYLETHYL) (8R)-5-HYDROXY-8-METHYL-9-(6-(((1-METHYLETHOXY)CARBONYL)AMINO)-9H-PURIN-9-YL)-5-OXO-2,4,7-TRIOXA-5-.LAMBDA.5-PHOSPHANONANOATE
• [(2R)-1-[6-(Propan-2-yloxycarbonylamino)purin-9-yl]propan-2-yl]oxymethyl-(propan-2-yloxycarbonyloxymethoxy)phosphinic acid
• 2,4,7-Trioxa-5-phosphanonanoic acid, 5-hydroxy-8-methyl-9-(6-(((1-methylethoxy)carbonyl)amino)-9H-purin-9-yl)-, 1-methylethyl ester, 5-oxide, (8R)-
• ({[(Propan-2-yl)oxy]carbonyl}oxy)methyl hydrogen [({(2R)-1-[6-({[(propan-2-yl)oxy]carbonyl}amino)-9H-purin-9-yl]propan-2-yl}oxy)methyl]phosphonate
• Isopropyl (9-((2R)-2-((hydroxy(((isopropoxycarbonyl)oxy)methoxy)phosphoryl)methoxy)propyl)-9H-purin-6-yl)carbamate
• UNII-BNM443XH9I
• +Expand

• InChIKey： IHJDJJPKNNEZLC-SGSXECEGSA-N
• Inchi： InChI=1S/C17H28N5O7P/c1-11(2)28-17(23)25-9-27-30(24,29-12(3)4)10-26-13(5)6-22-8-21-14-15(18)19-7-20-16(14)22/h7-8,11-13H,6,9-10H2,1-5H3,(H2,18,19,20)/t13-,30?/m1/s1
• SMILES： C[C@H](Cn1cnc2c1ncnc2N)OCP(=O)(OCOC(=O)OC(C)C)OC(C)C

Computed Properties

• Exact Mass: 489.16200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 14
• Monoisotopic Mass: 489.16246449g/mol
• Heavy Atom Count: 33
• Complexity: 698
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 173Ų

Experimental Properties

• LogP: 2.88050
• PSA: 186.52000
• Boiling Point: 592.3±60.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 312.0±32.9 °C
• Density: 1.4±0.1 g/cm3